Cas no 1147213-53-3 (6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 1147213-53-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD08558979
• CID: 3060331
• PubChem ID: 19576669
• Update Time: 2025-10-15

6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• 1147213-53-3
• 6-HYDROXY-1-ISOPROPYL-2-THIOXO-2,3-DIHYDRO-4(1H)-PYRIMIDINONE
• 6-HYDROXY-1-ISOPROPYL-2-THIOXO-2,3-DIHYDROPYRIMIDIN-4(1H)-ONE
• SB56110
• 6-hydroxy-1-propan-2-yl-2-sulfanylidenepyrimidin-4-one
• 6-hydroxy-3-isopropyl-2-sulfanylidene-1H-pyrimidin-4-one
• STK351277
• 6-hydroxy-3-isopropyl-2-mercapto-3h-pyrimidin-4-one
• CS-0276644
• AKOS000314038
• 6-hydroxy-1-(propan-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• EN300-231007

• MDL： MFCD08558979
• Inchi： 1S/C7H10N2O2S/c1-4(2)9-6(11)3-5(10)8-7(9)12/h3-4,11H,1-2H3,(H,8,10,12)
• InChI Key： PHXGVGRUNPMLSC-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N1C(C)C)O)=O

Computed Properties

• Exact Mass: 186.04629874Da
• Monoisotopic Mass: 186.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

Research Brief on 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1147213-53-3)

Recent studies on the compound 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1147213-53-3) have highlighted its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its unique pyrimidinone scaffold, has garnered attention due to its promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's structural features, such as the sulfanylidene and hydroxy groups, contribute to its reactivity and interaction with biological targets, making it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one derivatives to enhance their pharmacokinetic properties. The researchers employed a combination of computational modeling and experimental assays to identify key structural modifications that improve bioavailability and target binding affinity. The study reported significant improvements in the compound's stability and efficacy, particularly in inhibiting specific enzymes involved in inflammatory pathways.

In another recent investigation, researchers focused on the compound's potential as an antimicrobial agent. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one exhibits broad-spectrum activity against drug-resistant bacterial strains. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a novel approach to addressing antibiotic resistance. These findings underscore the compound's versatility and its potential as a lead structure for developing new antimicrobial therapies.

Further research has also explored the anticancer potential of this compound. A 2024 study in the European Journal of Medicinal Chemistry investigated its effects on cancer cell lines, revealing selective cytotoxicity against certain types of tumors. The compound was found to induce apoptosis through the activation of intrinsic pathways, while sparing normal cells. This selectivity, combined with its relatively low toxicity profile, positions it as a promising candidate for further preclinical development.

In summary, the latest research on 6-hydroxy-1-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1147213-53-3) highlights its multifaceted biological activities and therapeutic potential. Ongoing studies are focused on optimizing its chemical properties and elucidating its mechanisms of action, paving the way for future drug development efforts. The compound's unique structural features and promising preclinical results make it a noteworthy subject of interest in the field of chemical biology and medicinal chemistry.